Cas no 2137559-30-7 (5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137559-30-7
• MF: C₉H₁₆FN₃O₂S
• MW: 249.305644035339
• CID: 6326221
• PubChem ID: 165899408
• Update Time: 2025-05-21

5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782860
• 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 2137559-30-7

• Inchi： 1S/C9H16FN3O2S/c1-3-5-6-8-11-12-9(16(10,14)15)13(8)7-4-2/h3-7H2,1-2H3
• InChI Key： YGENVQDGQAEFAT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CCCC)N1CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 249.09472610g/mol
• Monoisotopic Mass: 249.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137559-30-7)

The compound 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137559-30-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research due to its unique structural properties and potential applications. This molecule belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both butyl and propyl substituents, along with the reactive sulfonyl fluoride group, makes this compound a valuable intermediate for further chemical modifications.

In recent years, the demand for sulfonyl fluoride-containing compounds has surged, driven by their utility in click chemistry and bioconjugation techniques. Researchers are particularly interested in 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride due to its potential role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in drug discovery. The compound's ability to form stable covalent bonds with target proteins makes it a promising candidate for developing next-generation therapeutics.

The synthesis of 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride typically involves multi-step organic reactions, including the formation of the 1,2,4-triazole core followed by sulfonylation and fluorination. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural confirmation. The compound's stability under various conditions is also a subject of ongoing research, as it impacts its applicability in industrial and laboratory settings.

From an industrial perspective, 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride is being explored for its potential in polymer chemistry and surface modification. Its reactive sulfonyl fluoride group can be used to introduce functional groups onto polymer chains, enabling the creation of materials with tailored properties. This aligns with the growing trend toward sustainable materials and green chemistry, as researchers seek eco-friendly alternatives to traditional chemical processes.

In the context of medicinal chemistry, 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride is being investigated for its potential as a bioactive scaffold. The 1,2,4-triazole moiety is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. By leveraging the compound's sulfonyl fluoride functionality, scientists aim to design novel enzyme inhibitors and therapeutic agents with improved efficacy and selectivity.

The safety profile of 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride is another critical area of study. While sulfonyl fluorides are generally considered stable and less toxic than other reactive groups, proper handling and storage are essential to prevent unintended reactions. Researchers are also evaluating the compound's environmental impact, particularly its biodegradability and potential accumulation in ecosystems, to ensure compliance with regulatory standards.

Looking ahead, the future of 5-butyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride appears promising, with ongoing studies exploring its applications in drug delivery systems, diagnostic tools, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.